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Compound of Interest

Compound Name: Sig-10

Cat. No.: B12380287

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of S1g-10, a
potent inhibitor of the Hsp70-Bim protein-protein interaction, in cell-based assays. This
document includes data on its solubility, protocols for solution preparation and cell viability
assays, and a description of its mechanism of action.

Introduction to S1g-10

S1g-10 is a small molecule inhibitor that selectively targets the protein-protein interaction (PPI)
between Heat shock protein 70 (Hsp70) and the pro-apoptotic protein Bim. By disrupting the
Hsp70-Bim complex, S1g-10 promotes the release of Bim, leading to the activation of the
intrinsic apoptotic pathway in cancer cells. This makes S1g-10 a promising candidate for
cancer therapy, particularly in tumors where Hsp70 is overexpressed and contributes to
therapeutic resistance.

Physicochemical Properties and Solubility

Accurate knowledge of S1g-10's properties is crucial for the design and execution of reliable in
vitro experiments.
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Property Value

6-(cyclohexylthio)-3-((2-
Chemical Name (diethylamino)ethyl)amino)-1-oxo-1H-

phenalene-2-carbonitrile

Molecular Formula C26H31N30S
Molecular Weight 433.61 g/mol
Appearance Solid powder
CAS Number 3032432-71-3

Solubility Data:

Solvent Concentration Notes

S1g-10 is readily soluble in
DMSO. It is recommended to
Dimethyl Sulfoxide (DMSO) 10 mM prepare a concentrated stock
solution in high-quality,
anhydrous DMSO.

Mechanism of Action and Signaling Pathway

S1g-10 exerts its anti-cancer effects by disrupting the Hsp70-Bim signaling pathway, which
plays a critical role in apoptosis regulation. In many cancer cells, Hsp70 sequesters the pro-
apoptotic protein Bim, preventing it from activating the mitochondrial apoptosis pathway. S1g-
10 binds to Hsp70, leading to the release of Bim. Free Bim can then interact with and activate
pro-apoptotic proteins like Bax and Bak, resulting in mitochondrial outer membrane
permeabilization (MOMP), cytochrome c release, and subsequent caspase activation,
ultimately leading to apoptosis.
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Weigh S1g-10 Powder
(e.g., 4.34 mg)

Dissolve in DMSO
(e.g., 1 mL)

10 mM Stock Solution

Gliquot into smaller volumes)

Store at -20°C or -80°C

Ghaw a single aliquoa

Serially dilute in

cell culture medium
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 To cite this document: BenchChem. [S1g-10: Application Notes and Protocols for Cell-Based
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380287#s1g-10-solubility-and-preparation-for-cell-
based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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